Cas no 651769-81-2 (Benzamide, N-(2,4-difluorophenyl)-4-(1H-tetrazol-5-yl)-)

• Product name: Benzamide, N-(2,4-difluorophenyl)-4-(1H-tetrazol-5-yl)-
• CAS No: 651769-81-2
• MF: C₁₄H₉F₂N₅O
• MW: 301.250968694687
• CID: 403273
• PubChem ID: 23541011

Benzamide, N-(2,4-difluorophenyl)-4-(1H-tetrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(2,4-difluorophenyl)-4-(1H-tetrazol-5-yl)-
• N-(2,4-difluorophenyl)-4-(2H-tetrazol-5-yl)benzamide
• DTXSID00634849
• 651769-81-2

• Inchi： InChI=1S/C14H9F2N5O/c15-10-5-6-12(11(16)7-10)17-14(22)9-3-1-8(2-4-9)13-18-20-21-19-13/h1-7H,(H,17,22)(H,18,19,20,21)
• InChI Key： LNRXGRRVLXXYGW-UHFFFAOYSA-N
• SMILES： C1=CC(=CC=C1C2=NNN=N2)C(=O)NC3=C(C=C(C=C3)F)F

Computed Properties

• Exact Mass: 301.07767
• Monoisotopic Mass: 301.07751625g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 391
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.6Ų
• XLogP3: 2.2

Experimental Properties

• PSA: 83.56